Cas no 2228225-60-1 (1-2-(4,4-difluorocyclohexyl)ethylpiperazine)

• Product Name: 1-2-(4,4-difluorocyclohexyl)ethylpiperazine
• CAS No: 2228225-60-1
• MF: C₁₂H₂₂F₂N₂
• MW: 232.313290119171
• CID: 6381600
• PubChem ID: 165841569
• Update Time: 2025-06-14

1-2-(4,4-difluorocyclohexyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4,4-difluorocyclohexyl)ethylpiperazine
• EN300-1949721
• 2228225-60-1
• 1-[2-(4,4-difluorocyclohexyl)ethyl]piperazine

• Inchi： 1S/C12H22F2N2/c13-12(14)4-1-11(2-5-12)3-8-16-9-6-15-7-10-16/h11,15H,1-10H2
• InChI Key： PYWCMSKLMUOOEY-UHFFFAOYSA-N
• SMILES： FC1(CCC(CCN2CCNCC2)CC1)F

Computed Properties

• Exact Mass: 232.17510503g/mol
• Monoisotopic Mass: 232.17510503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-2-(4,4-difluorocyclohexyl)ethylpiperazine

Comprehensive Overview of 1-2-(4,4-difluorocyclohexyl)ethylpiperazine (CAS No. 2228225-60-1)

1-2-(4,4-difluorocyclohexyl)ethylpiperazine (CAS No. 2228225-60-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a piperazine core linked to a 4,4-difluorocyclohexyl moiety via an ethyl bridge, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter systems. The difluorocyclohexyl group enhances metabolic stability, a critical factor in modern drug design.

In recent years, the demand for fluorinated compounds like 1-2-(4,4-difluorocyclohexyl)ethylpiperazine has surged, driven by their improved bioavailability and resistance to enzymatic degradation. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorination plays a pivotal role. The compound's CAS No. 2228225-60-1 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Additionally, its structural similarity to known psychoactive pharmaceuticals (without overlapping with restricted categories) has sparked interest in its potential for treating neurological disorders.

The synthesis of 1-2-(4,4-difluorocyclohexyl)ethylpiperazine involves multi-step organic reactions, including N-alkylation and cyclohexyl fluorination, which are topics of interest in green chemistry forums. Researchers are exploring catalytic methods to reduce waste and improve yields, addressing the broader industry shift toward sustainable synthesis. Its logP and pKa values, often queried in computational chemistry circles, suggest favorable membrane permeability, a hot topic in blood-brain barrier (BBB) penetration studies.

From an industrial perspective, CAS No. 2228225-60-1 is cataloged by major chemical suppliers as a high-purity research chemical, with strict quality controls to meet the standards of Good Manufacturing Practice (GMP). Its applications extend to ligand development for G-protein-coupled receptors (GPCRs), a trending area in biotech startups. The compound’s nomenclature, including the long-tail keyword "1-2-(4,4-difluorocyclohexyl)ethylpiperazine synthesis," is optimized in SEO-driven platforms to cater to synthetic chemists and pharmacologists.

In conclusion, 1-2-(4,4-difluorocyclohexyl)ethylpiperazine represents a convergence of medicinal chemistry innovation and molecular design trends. Its CAS No. 2228225-60-1 serves as a gateway to deeper explorations in fluorine chemistry and CNS drug development, resonating with contemporary scientific inquiries and industrial needs. Future studies may focus on its structure-activity relationships (SAR), a frequently searched term in drug discovery communities.